1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide

• IUPAC Name: 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide
• InChI: InChI=1S/C14H16N2O3S/c1-15(2)20(18,19)13-8-9-14(17)16(11-13)10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3
• InChI Key: AFWJIOBQRNTOPZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CN(C(=O)C=C1)CC2=CC=CC=C2
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide, also known as BZDOS, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BZDOS is a sulfonamide compound that contains a pyridine ring and a benzyl group. The compound has been found to exhibit promising pharmacological properties that make it a potential candidate for drug development.

Mechanism of Action

The exact mechanism of action of 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide is not yet fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by modulating the activity of certain receptors in the body.
Biochemical and Physiological Effects:
1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide has been found to exhibit various biochemical and physiological effects. The compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide has also been found to increase the levels of antioxidants in the body, thereby reducing oxidative stress. Additionally, 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide has been found to reduce the levels of certain neurotransmitters in the brain, which may contribute to its anticonvulsant and antinociceptive properties.

Advantages and Limitations for Lab Experiments

1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide has various advantages and limitations for lab experiments. One of the advantages is that the compound is relatively easy to synthesize and purify. Additionally, 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide exhibits a wide range of pharmacological activities, making it a versatile compound for drug development. However, one of the limitations of 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide is that its mechanism of action is not yet fully understood, which makes it difficult to optimize its pharmacological properties.

Future Directions

There are various future directions for the research on 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide. One of the directions is to further elucidate the compound's mechanism of action. This will enable researchers to optimize the pharmacological properties of 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide for specific therapeutic applications. Additionally, future research can focus on the development of novel derivatives of 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide that exhibit enhanced pharmacological properties. Another direction is to investigate the compound's potential applications in the treatment of various diseases, such as epilepsy, chronic pain, and inflammation.
Conclusion:
In conclusion, 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide is a sulfonamide compound that exhibits promising pharmacological properties. The compound has been found to exhibit anticonvulsant, antinociceptive, anti-inflammatory, and antimicrobial activities. 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide has various advantages and limitations for lab experiments, and there are various future directions for the research on the compound. Further research on 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide may lead to the development of novel drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide involves the condensation of 2-aminopyridine with benzaldehyde, followed by the reaction of the resulting Schiff base with sulfonamide. The process yields a white crystalline solid that is purified by recrystallization. The synthesis of 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide has been optimized to yield high purity and yield.

Scientific Research Applications

1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide has been found to exhibit various pharmacological activities that make it a potential candidate for drug development. The compound has been studied for its anticonvulsant, antinociceptive, and anti-inflammatory properties. 1-benzyl-N,N-dimethyl-6-oxopyridine-3-sulfonamide has also been found to exhibit antimicrobial activity against various bacterial and fungal strains.